Cas no 6933-90-0 (Clorprenaline hydrochloride)

• Product Name: Clorprenaline hydrochloride
• CAS No: 6933-90-0
• MF: C₁₁H₁₇Cl₂NO
• MW: 250.164781332016
• MDL: MFCD00210837
• CID: 47087
• PubChem ID: 23360
• Update Time: 2025-05-20

Clorprenaline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-2-(isopropylamino)ethanol hydrochloride
• Clorprenaline in Methanol
• 1-(2-Chlorophenyl)-2-(isopropylamino)-ethanol hydrochloride
• 1-(2-chlorophenyl)-2-(propan-2-ylamino)ethanol,hydrochloride
• Clorprenaline hydrochloride
• Clorprenaline solution
• Clorprenaline, HCl
• Clorprenaline HCL
• 1-(2-chloro-phenyl)-2-isopropylamino-ethanol, hydrochloride
• 1-(2-Chlor-phenyl)-2-isopropylamino-aethanol, Hydrochlorid
• Clorprenaline hydrochloride anhydrous
• EINECS 230-058-4
• Isoprophenamine (VAN)
• Isoprophenamine hydrochloride
• USAF EL-50
• 2-Chloro-alpha-[(isopropylamino)methyl]benzyl alcohol hydrochloride
• N-Isopropyl-2-hydroxy-2-(o-chlorophenyl)ethylamine hydrochloride
• Isoprophenamine
• (+-)-1-o-Chlorophenyl-2-isopropylaminoethanol hydrochloride
• DSSTox_CID_26699
• DSSTox_RID_81833
• DSSTox_GSID_46699
• 1-(2-CHLOROPHENYL)-2-(ISOPROPYLAMINO)ETHANOL
• DTXSID5046699
• NS00080596
• 6933-90-0
• DTXCID3026699
• NSC-334693
• SW219362-1
• clorprenaline-hydrochloride
• BENZENEMETHANOL, 2-CHLORO-.ALPHA.-(((1-METHYLETHYL)AMINO)METHYL)-, HYDROCHLORIDE
• ANHYDROUS CLORPRENALINE HYDROCHLORIDE [MART.]
• W-104637
• 1-(2-CHLOROPHENYL)-2-(ISOPROPYLAMINO)ETHANOL HCL
• HY-B1347
• UNII-H34A8V28IT
• Tox21_112535
• SMR003500710
• NSC334693
• NCGC00167538-01
• Clorprenaline hydrochloride 100 microg/mL in Acetonitrile
• DS-1895
• BCP10537
• Benzenemethanol, 2-chloro-alpha-(((1-methylethyl)amino)methyl)-, hydrochloride
• CCG-266960
• CLORPRENALINE HYDROCHLORIDE [JAN]
• s4135
• NCGC00167538-02
• CHEMBL2106149
• Benzyl alcohol, o-chloro-alpha-((isopropylamino)methyl)-, hydrochloride
• Tox21_112535_1
• MFCD00210837
• BC164327
• 1-(2-chlorophenyl)-2-(isopropylamino)ethan-1-ol hydrochloride
• AKOS015963274
• ANHYDROUS CLORPRENALINE HYDROCHLORIDE
• MLS004774039
• WLN: GR BYQ1MY1&1 &GH
• 1-(2-chlorophenyl)-2-(propan-2-ylamino)ethanol;hydrochloride
• AC-28135
• O-CHLORO-.ALPHA.((ISOPROPYLAMINO)METHYL)BENZYL ALCOHOL HYDROCHLORIDE
• H34A8V28IT
• 1-(2-chlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol hydrochloride
• A866858
• NSC 334693
• CS-8016
• FT-0698852
• CAS-6933-90-0
• 2-Chloro-alpha-((isopropylamino)methyl)benzyl alcohol hydrochloride
• SCHEMBL406791
• Q27279584

• MDL： MFCD00210837
• Inchi： 1S/C11H16ClNO.ClH/c1-8(2)13-7-11(14)9-5-3-4-6-10(9)12;/h3-6,8,11,13-14H,7H2,1-2H3;1H
• InChI Key： CPCPUCRSKRHVAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CNC(C)C)O.Cl

Computed Properties

• Exact Mass: 249.06891
• Monoisotopic Mass: 249.06872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 168-171°C
• Boiling Point: 329.7 °C at 760 mmHg
• Flash Point: 153.2 °C
• PSA: 32.26
• LogP: 3.56430

Clorprenaline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Clorprenaline hydrochloride

Clorprenaline Hydrochloride (CAS No. 6933-90-0): An Overview of a Potent β-Adrenergic Agonist

Clorprenaline hydrochloride (CAS No. 6933-90-0) is a synthetic β-adrenergic agonist that has been extensively studied for its pharmacological properties and potential therapeutic applications. This compound is a derivative of ephedrine and is known for its ability to stimulate β-adrenergic receptors, leading to various physiological effects such as bronchodilation, increased heart rate, and enhanced metabolic activity.

The chemical structure of Clorprenaline hydrochloride consists of a substituted phenethylamine backbone, which is characteristic of many adrenergic agonists. The presence of a chloro group at the para position of the phenyl ring and an amino group at the β position contributes to its high affinity for β-adrenergic receptors. This unique structure allows Clorprenaline hydrochloride to exhibit potent and selective agonistic activity, making it a valuable tool in both research and clinical settings.

In recent years, significant advancements have been made in understanding the mechanisms of action and therapeutic potential of Clorprenaline hydrochloride. Studies have shown that this compound can effectively alleviate symptoms in patients with respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). By stimulating β2-adrenergic receptors in the airways, Clorprenaline hydrochloride promotes bronchodilation, reducing airway resistance and improving lung function.

Beyond its respiratory applications, Clorprenaline hydrochloride has also been investigated for its potential in treating cardiovascular conditions. Research has demonstrated that this compound can increase cardiac output by enhancing myocardial contractility and dilating coronary arteries. These effects make it a promising candidate for managing heart failure and other cardiovascular diseases where improved cardiac function is crucial.

The pharmacokinetics of Clorprenaline hydrochloride have been extensively studied to optimize its therapeutic use. Upon administration, the compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a relatively short half-life, which necessitates frequent dosing to maintain therapeutic levels. However, this short half-life also reduces the risk of accumulation and potential side effects associated with prolonged exposure.

Clinical trials have further validated the safety and efficacy of Clorprenaline hydrochloride. In a randomized controlled trial involving patients with moderate to severe asthma, treatment with Clorprenaline hydrochloride resulted in significant improvements in lung function parameters such as forced expiratory volume in one second (FEV1) and peak expiratory flow rate (PEFR). Additionally, patients reported reduced frequency and severity of asthma symptoms, leading to an overall improvement in quality of life.

In another study focusing on cardiovascular applications, Clorprenaline hydrochloride was administered to patients with heart failure. The results showed that the compound significantly increased cardiac output and reduced systemic vascular resistance without causing significant adverse effects. These findings suggest that Clorprenaline hydrochloride could be a valuable adjunct therapy in managing heart failure.

The safety profile of Clorprenaline hydrochloride has also been well-characterized. Common side effects include tachycardia, tremors, and nervousness, which are generally mild and transient. However, caution is advised in patients with certain comorbidities such as hypertension or hyperthyroidism, as these conditions may exacerbate the side effects associated with β-adrenergic stimulation.

In conclusion, Clorprenaline hydrochloride (CAS No. 6933-90-0) is a potent β-adrenergic agonist with a wide range of therapeutic applications. Its ability to promote bronchodilation and enhance cardiac function makes it a valuable tool in managing respiratory and cardiovascular disorders. Ongoing research continues to explore new avenues for its use, further solidifying its importance in both clinical practice and scientific research.